Cas no 10227-64-2 (1-(1H-Benzimidazol-2-yl)-2-chloroethanone)

• Product Name: 1-(1H-Benzimidazol-2-yl)-2-chloroethanone
• CAS No: 10227-64-2
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD09864300
• CID: 118452
• PubChem ID: 12216289
• Update Time: 2025-10-23

1-(1H-Benzimidazol-2-yl)-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Benzo[d]imidazol-2-yl)-2-chloroethanone
• 1-(1H-benzimidazol-2-yl)-2-chloroethanone(SALTDATA: FREE)
• Ethanone, 1-(1H-benzimidazol-2-yl)-2-chloro- (9CI)
• Ethanone,1-(1H-benzimidazol-2-yl)-2-chloro-
• 1-(1H-benzimidazol-2-yl)-2-chloroethanone
• AKOS006283013
• MFCD09864300
• AT16470
• 10227-64-2
• CS-0329834
• 1-(1H-BENZO[D]IMIDAZOL-2-YL)-2-CHLOROETHAN-1-ONE
• BS-37024
• 1-(1H-Benzimidazol-2-yl)-2-chloroethanone

• MDL： MFCD09864300
• Inchi： 1S/C9H7ClN2O/c10-5-8(13)9-11-6-3-1-2-4-7(6)12-9/h1-4H,5H2,(H,11,12)
• InChI Key： WUDLRXMKBSHPAJ-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 378.6±44.0 °C at 760 mmHg
• Flash Point: 188.0±12.4 °C
• PSA: 45.75000
• LogP: 1.98440

1-(1H-Benzimidazol-2-yl)-2-chloroethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-Benzimidazol-2-yl)-2-chloroethanone

Comprehensive Overview of 1-(1H-Benzimidazol-2-yl)-2-chloroethanone (CAS No. 10227-64-2)

1-(1H-Benzimidazol-2-yl)-2-chloroethanone, with the CAS number 10227-64-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloroethanone moiety in its structure makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. Researchers and industry professionals often seek information on its synthesis methods, applications in drug development, and physicochemical properties.

In recent years, the demand for benzimidazole derivatives has surged due to their potential in treating a wide range of diseases. 1-(1H-Benzimidazol-2-yl)-2-chloroethanone is particularly notable for its role in the development of antimicrobial agents and anticancer drugs. Its unique structure allows for facile modifications, enabling the creation of novel compounds with enhanced efficacy. This aligns with the growing trend in precision medicine and targeted therapy, where researchers are constantly exploring new chemical entities to address unmet medical needs.

The physicochemical properties of CAS 10227-64-2 are critical for its application in various industries. Its molecular weight, solubility, and stability under different conditions are frequently searched topics among chemists and formulators. Understanding these properties is essential for optimizing its use in drug formulation and industrial processes. Additionally, the compound's spectroscopic data, such as NMR and IR spectra, are often referenced in academic and industrial research to confirm its identity and purity.

Another area of interest is the synthetic routes for 1-(1H-Benzimidazol-2-yl)-2-chloroethanone. Researchers are exploring greener and more efficient methods to produce this compound, reflecting the broader shift toward sustainable chemistry. Topics like catalyst optimization, solvent-free reactions, and microwave-assisted synthesis are gaining traction, as they align with the global push for environmentally friendly practices. These advancements not only improve yield but also reduce the environmental footprint of chemical manufacturing.

The application of 1-(1H-Benzimidazol-2-yl)-2-chloroethanone in material science is another emerging trend. Its incorporation into polymers and coatings has shown promise in enhancing material properties such as thermal stability and mechanical strength. This has sparked interest among engineers and material scientists looking to develop next-generation materials for aerospace, electronics, and automotive industries. The compound's versatility underscores its potential beyond traditional pharmaceutical applications.

Safety and handling of CAS 10227-64-2 are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and storage conditions are essential to ensure its stability and prevent degradation. This is particularly relevant for industries that rely on high-purity intermediates for their processes. Guidelines on safe handling and disposal are often sought after by professionals working with this compound.

In conclusion, 1-(1H-Benzimidazol-2-yl)-2-chloroethanone (CAS No. 10227-64-2) is a multifaceted compound with wide-ranging applications in pharmaceuticals, material science, and chemical research. Its unique structural features and adaptability make it a valuable asset in the quest for innovative solutions to modern challenges. As research continues to uncover new possibilities, this compound is poised to remain a focal point in scientific and industrial advancements.